Cas no 81479-48-3 (Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester)

• Product Name: Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester
• CAS No: 81479-48-3
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD26394853
• CID: 1803568
• PubChem ID: 13489605
• Update Time: 2025-11-01

Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester
• (5-TERT-BUTYL-ISOXAZOL-3-YL)-CARBAMIC ACID PHENYLESTER
• phenyl 5-tert-butylisoxazol-3-ylcarbamate
• phenyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
• Phenyl (5-tert-butylisoxazol-3-yl)carbamate
• phenyl(5-tert-butylisoxazol-3-yl)carbamate
• DTXSID20542058
• (5-tert-butyl-isoxazol-3-yl)-carbamic acid phenyl ester
• G73868
• DB-321372
• Phenyl N-(5-tert-Butylisoxazol-3-yl)carbamate
• (5-tert-butylisoxazol-3-yl)carbamic acid phenyl ester
• (5-t-butyl-isoxazol-3-yl)-carbamic acid phenyl ester
• AKOS030572811
• SCHEMBL769541
• (5-tert-butyl-isoxazol-3-yl)-carbaMic acid phenyl ester, (5-tert-butylisoxazol-3-yl)carbaMic acid phenyl ester
• Phenyl (5-tert-butyl-1,2-oxazol-3-yl)carbamate
• FGUDMROYDQCCNY-UHFFFAOYSA-N
• 81479-48-3
• phenyl (5-(tert-butyl)isoxazol-3-yl)carbamate

• MDL： MFCD26394853
• Inchi： 1S/C14H16N2O3/c1-14(2,3)11-9-12(16-19-11)15-13(17)18-10-7-5-4-6-8-10/h4-9H,1-3H3,(H,15,16,17)
• InChI Key： FGUDMROYDQCCNY-UHFFFAOYSA-N
• SMILES： O1C(=CC(NC(=O)OC2C=CC=CC=2)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester

Comprehensive Overview of Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester (CAS No. 81479-48-3)

The compound Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester (CAS No. 81479-48-3) is a specialized chemical entity with a unique molecular structure. This compound belongs to the class of carbamate esters, which are widely studied for their diverse applications in organic synthesis and material science. The presence of the isoxazole ring and the tert-butyl group in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for heterocyclic compounds like Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester has surged due to their potential in pharmaceutical and agrochemical research. The isoxazole moiety, in particular, is known for its bioactivity and has been explored in the development of novel therapeutic agents. This compound's CAS No. 81479-48-3 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key features of Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester is its stability under various conditions, which makes it suitable for use in synthetic pathways. Researchers have highlighted its role as an intermediate in the synthesis of more complex molecules. The phenyl ester group in the compound enhances its reactivity, allowing for efficient transformations in multi-step reactions. This property aligns with the growing trend of green chemistry, where efficient and sustainable synthetic methods are prioritized.

The compound's tert-butyl substituent also plays a significant role in its applications. This bulky group can influence the compound's solubility and steric hindrance, which are critical factors in drug design and material science. As the scientific community continues to explore structure-activity relationships (SAR), compounds like Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester provide valuable insights into how molecular modifications can alter biological or physical properties.

From an industrial perspective, Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester is often discussed in the context of high-value intermediates. Its synthesis and purification processes are topics of interest for chemists aiming to optimize yields and reduce costs. The compound's CAS No. 81479-48-3 is commonly referenced in patents and technical literature, underscoring its importance in proprietary chemical processes.

In the realm of academic research, this compound has been investigated for its potential in catalysis and polymer chemistry. The isoxazole ring, for instance, can act as a ligand in metal-catalyzed reactions, offering opportunities for innovation in asymmetric synthesis. Additionally, the compound's thermal stability makes it a candidate for use in high-performance materials, a field that has gained traction due to the demand for advanced polymers and composites.

Environmental considerations are also a growing concern among users searching for Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester. The compound's biodegradability and ecological impact are areas of active research, particularly as regulatory bodies emphasize sustainable chemical practices. This aligns with the broader shift toward eco-friendly alternatives in the chemical industry.

In summary, Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, phenyl ester (CAS No. 81479-48-3) is a versatile compound with significant applications in both academic and industrial settings. Its unique structural features, including the isoxazole ring and tert-butyl group, make it a valuable tool for researchers exploring new chemical frontiers. As the demand for specialized intermediates and bioactive molecules continues to rise, this compound remains a focal point of scientific inquiry and innovation.